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Compound of Interest

Compound Name: Sm21 maleate

Cat. No.: B1681019 Get Quote

In-Depth Technical Guide: SM-21 Maleate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

biological activity of SM-21 maleate, a potent and selective sigma-2 (σ2) receptor antagonist.

This document is intended for researchers and professionals involved in neuropharmacology

and drug development.

Core Compound Information
SM-21 maleate is a synthetic compound recognized for its significant antagonistic activity at the

σ2 receptor and its influence on central cholinergic systems. Its systematic chemical name is

(±)-Tropanyl 2-(4-chlorophenoxy)butanoate maleate.

Physicochemical Data
The fundamental molecular and physical properties of SM-21 maleate are summarized in the

table below for easy reference.
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Property Value

Molecular Weight 453.92 g/mol

Chemical Formula C18H24ClNO3.C4H4O4

Combined Formula C22H28ClNO7[1][2][3]

CAS Number 155059-42-0

Purity ≥98% (HPLC)

Solubility Soluble to 25 mM in water

Storage Store at room temperature

Biological Activity and Mechanism of Action
SM-21 maleate is characterized as a potent and selective antagonist of the σ2 receptor.[4] Its

activity has been demonstrated to have central effects following systemic administration. A key

pharmacological effect of SM-21 maleate is its ability to increase the release of acetylcholine at

central muscarinic synapses. This has led to its investigation as a potent analgesic, with

efficacy comparable to morphine, and as a nootropic agent.

The antagonistic action of SM-21 at the σ2 receptor has been pharmacologically identified in

studies where it was shown to prevent the dystonic effects induced by σ2 receptor agonists.[4]

[5] Research indicates that SM-21 possesses a high affinity for σ2 receptors relative to its

affinity for muscarinic receptors.[6]

Experimental Protocols
While specific, detailed experimental protocols for SM-21 maleate are proprietary to the

conducting research institutions, a general methodology for characterizing the in vivo

antagonistic activity of a novel σ2 receptor ligand like SM-21 maleate can be outlined. The

following is a representative protocol based on published research findings.[4][5]

Objective: To determine the in vivo σ2 receptor antagonist activity of SM-21 maleate.

Animal Model: Male Wistar rats.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/shop/products/sm-21-maleate-tocris-2/075110
https://www.medchemexpress.cn/cas/155059-42-0.html
https://www.medchemexpress.com/sm-21-maleate.html
https://pubmed.ncbi.nlm.nih.gov/11164098/
https://pubmed.ncbi.nlm.nih.gov/11164098/
https://www.researchgate.net/publication/12166071_Pharmacological_identification_of_SM-21_the_novel_s2_antagonist
https://pubmed.ncbi.nlm.nih.gov/10096443/
https://pubmed.ncbi.nlm.nih.gov/11164098/
https://www.researchgate.net/publication/12166071_Pharmacological_identification_of_SM-21_the_novel_s2_antagonist
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

SM-21 maleate

1,3-di-(2-tolyl)guanidine (DTG), a non-selective σ1/σ2 receptor agonist

Stereotaxic apparatus

Microinjection cannulas

Vehicle (e.g., sterile saline)

Procedure:

Animal Preparation: Anesthetize rats and place them in a stereotaxic apparatus. Implant

guide cannulas aimed at the red nucleus, a brain region implicated in motor control and

where σ2 receptor activation can induce torticollis (neck dystonia).

Drug Preparation: Dissolve SM-21 maleate and DTG in the appropriate vehicle to the

desired concentrations.

Microinjection:

Control Group: Administer a microinjection of the vehicle into the red nucleus.

Agonist Group: Administer a microinjection of DTG (e.g., 5 nmol/0.5 µl) to induce neck

dystonia.

Test Group: Administer a microinjection of SM-21 maleate (e.g., 10 nmol/0.5 µl) prior to the

administration of DTG in the same location.

Behavioral Observation: Following the injections, observe the animals for the presence and

severity of neck torsion. The degree of torsion can be scored using a standardized rating

scale.

Data Analysis: Compare the incidence and severity of neck dystonia in the test group with

the agonist group. A statistically significant reduction in dystonic posture in the presence of

SM-21 maleate indicates its antagonistic effect at the σ2 receptor.
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Signaling Pathway and Workflow Visualization
The following diagrams illustrate the proposed mechanism of action for SM-21 maleate and a

general experimental workflow for its characterization.
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Caption: Proposed mechanism of action for SM-21 maleate.
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Caption: General workflow for characterizing SM-21 maleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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